Cas no 2228863-57-6 (1-(5-bromo-2-fluorophenyl)methyl-N-methylcyclopropan-1-amine)

• Product Name: 1-(5-bromo-2-fluorophenyl)methyl-N-methylcyclopropan-1-amine
• CAS No: 2228863-57-6
• MF: C₁₁H₁₃BrFN
• MW: 258.130025625229
• CID: 5791443
• PubChem ID: 165751784
• Update Time: 2025-10-22

1-(5-bromo-2-fluorophenyl)methyl-N-methylcyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-[(5-bromo-2-fluorophenyl)methyl]-N-methylcyclopropan-1-amine
• EN300-1909496
• 2228863-57-6
• 1-(5-bromo-2-fluorophenyl)methyl-N-methylcyclopropan-1-amine

• Inchi： 1S/C11H13BrFN/c1-14-11(4-5-11)7-8-6-9(12)2-3-10(8)13/h2-3,6,14H,4-5,7H2,1H3
• InChI Key： AVBOTNLZXAGCGJ-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C(=C1)CC1(CC1)NC)F

Computed Properties

• Exact Mass: 257.02154g/mol
• Monoisotopic Mass: 257.02154g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 12Ų

Additional information on 1-(5-bromo-2-fluorophenyl)methyl-N-methylcyclopropan-1-amine

Professional Introduction to Compound with CAS No. 2228863-57-6 and Product Name: 1-(5-bromo-2-fluorophenyl)methyl-N-methylcyclopropan-1-amine

The compound with the CAS number 2228863-57-6 and the product name 1-(5-bromo-2-fluorophenyl)methyl-N-methylcyclopropan-1-amine represents a significant advancement in the field of chemical pharmaceuticals. This compound, characterized by its unique structural features, has garnered attention for its potential applications in medicinal chemistry and drug development. The molecular structure incorporates a 5-bromo-2-fluorophenyl moiety linked to a methyl-N-methylcyclopropan-1-amine group, which suggests a high degree of specificity and reactivity that could be exploited in the design of novel therapeutic agents.

In recent years, there has been a growing interest in the development of small molecules that can modulate biological pathways with high precision. The presence of both bromine and fluorine substituents in the aromatic ring of this compound is particularly noteworthy, as these elements are known to enhance metabolic stability and binding affinity. Such features are often sought after in the discovery of drugs targeting complex diseases, including oncology and neurodegenerative disorders. The cyclopropanamine core further adds to the structural complexity, offering potential for diverse interactions with biological targets.

Current research in medicinal chemistry increasingly emphasizes the importance of structure-activity relationships (SAR) in optimizing drug candidates. The 1-(5-bromo-2-fluorophenyl)methyl-N-methylcyclopropan-1-amine molecule exemplifies this principle, as its design likely incorporates insights from previous studies on similar scaffolds. For instance, derivatives of the cyclopropane ring have been shown to exhibit interesting pharmacological properties due to their ability to adopt specific conformations that mimic natural bioactive molecules. The bromo and fluoro substituents further refine these interactions by influencing electronic distributions and steric profiles.

One of the most compelling aspects of this compound is its potential as a building block for more complex pharmacophores. In drug discovery pipelines, intermediates like 1-(5-bromo-2-fluorophenyl)methyl-N-methylcyclopropan-1-amine are often used to generate libraries of analogs for high-throughput screening (HTS). The versatility of its structure allows chemists to systematically modify various positions while retaining key functional groups that are critical for biological activity. This approach has been successfully employed in recent years to identify lead compounds for diseases ranging from cancer to inflammatory conditions.

The synthesis of this compound also highlights advancements in synthetic methodologies that enable the efficient construction of complex molecules. Modern techniques such as transition-metal-catalyzed cross-coupling reactions have made it possible to introduce bromo and fluoro groups with high selectivity, which is essential for pharmaceutical applications. Additionally, the use of chiral auxiliaries or asymmetric catalysis ensures that enantiomerically pure forms can be obtained, reducing the likelihood of off-target effects in biological systems.

In terms of biological activity, preliminary studies suggest that derivatives of 1-(5-bromo-2-fluorophenyl)methyl-N-methylcyclopropan-1-amine may exhibit properties relevant to therapeutic intervention. The aromatic ring system is known to interact with various receptors and enzymes, while the cyclopropanamine moiety can serve as a hinge region for binding. Further investigation into its interactions with proteins such as kinases or GPCRs could reveal novel mechanisms of action. Given the increasing demand for targeted therapies, compounds like this one hold promise for addressing unmet medical needs.

The regulatory landscape for new pharmaceutical entities also plays a crucial role in determining the commercial viability of such compounds. While 2228863-57-6 itself may not be a final drug product, its development underscores the importance of compliance with international standards set by agencies like the FDA and EMA. Documentation must meticulously detail synthetic pathways, purity assessments, and toxicological profiles to ensure safety and efficacy before clinical trials can commence.

Looking ahead, the integration of computational chemistry and artificial intelligence into drug discovery is transforming how compounds like 1-(5-bromo-2-fluorophenyl)methyl-N-methylcyclopropan-1-amine are designed and optimized. Machine learning algorithms can predict binding affinities and metabolic stability with remarkable accuracy, streamlining the process from hit identification to lead optimization. As these technologies continue to evolve, they will likely accelerate the development cycle for next-generation therapeutics.

In conclusion, 2228863-57-6 represents a promising candidate in chemical pharmaceuticals due to its innovative structure and potential therapeutic applications. Its synthesis reflects contemporary advancements in organic chemistry, while its design aligns with current trends toward precision medicine. As research progresses, further exploration into its biological profile will be essential to unlock its full potential as a pharmaceutical intermediate or lead compound.